Cas no 443908-84-7 (4-Bromo-2-formylphenyl benzoate)

4-Bromo-2-formylphenyl benzoate is a brominated and formylated phenyl benzoate derivative, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent and an aldehyde functional group—make it a versatile building block for constructing complex molecules, particularly in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). The benzoate ester moiety enhances stability, while the reactive formyl group allows for further functionalization via condensation or nucleophilic addition reactions. This compound is valued for its high purity and consistent performance in multi-step synthetic routes, supporting applications in medicinal chemistry and material science.

4-Bromo-2-formylphenyl benzoate structure

443908-84-7 structure

Product Name:4-Bromo-2-formylphenyl benzoate

CAS No:443908-84-7

MF:C₁₄H₉BrO₃

MW:305.123463392258

CID:6786129

PubChem ID:958137

Update Time:2025-05-21

4-Bromo-2-formylphenyl benzoate Chemical and Physical Properties

Names and Identifiers

- VS-07719
- BBL024185
- AKOS000290741
- CS-0332219
- 4-bromo-2-formylphenyl benzoate
- (4-bromo-2-formylphenyl) benzoate
- 443908-84-7
- STK054314
- 4-Bromo-2-formylphenyl benzoate
- Inchi： 1S/C14H9BrO3/c15-12-6-7-13(11(8-12)9-16)18-14(17)10-4-2-1-3-5-10/h1-9H
- InChI Key： IPLWRHNFDZCPIO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=O)C=1)OC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 303.97351g/mol
Monoisotopic Mass: 303.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 43.4Å²

4-Bromo-2-formylphenyl benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402889-500mg	4-Bromo-2-formylphenyl benzoate	443908-84-7	98%	500mg	￥5360.00	2024-05-13

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Additional information on 4-Bromo-2-formylphenyl benzoate

Compound CAS No. 443908-84-7: 4-Bromo-2-formylphenyl benzoate

The compound CAS No. 443908-84-7, commonly referred to as 4-Bromo-2-formylphenyl benzoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position and a formyl group at the ortho position on the phenyl ring, esterified with benzoic acid. Its molecular formula is C15H11BrO3, and it exhibits a molecular weight of approximately 315.2 g/mol.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Bromo-2-formylphenyl benzoate. Researchers have explored various methodologies, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to optimize the production process. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

The compound's structure plays a pivotal role in its applications. The presence of electron-withdrawing groups like bromine and formyl enhances its reactivity in various chemical reactions. For instance, it serves as an excellent precursor in the synthesis of biologically active molecules, such as potential anticancer agents and antibiotics. Recent studies have highlighted its role in drug design, where it acts as a building block for constructing complex heterocyclic compounds with promising pharmacological properties.

In addition to its role in medicinal chemistry, 4-Bromo-2-formylphenyl benzoate has found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of novel catalysts and sensors. For example, researchers have utilized this compound to create highly sensitive sensors for detecting heavy metal ions in aqueous environments, which is crucial for environmental monitoring.

The compound's stability under various conditions has also been a subject of recent investigations. Studies have demonstrated that 4-Bromo-2-formylphenyl benzoate exhibits remarkable thermal stability, making it suitable for high-temperature applications. Furthermore, its resistance to photodegradation under UV light exposure has been leveraged in the development of advanced optical materials.

From an environmental perspective, understanding the fate and transport of CAS No. 443908-84-7 is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Findings indicate that while the compound is not inherently toxic at low concentrations, prolonged exposure can lead to adverse effects on aquatic organisms.

In conclusion, CAS No. 443908-84-7 (4-Bromo-2-formylphenyl benzoate) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.